Cas no 1056894-35-9 (3-(bromomethyl)-Cinnoline)

• Product Name: 3-(bromomethyl)-Cinnoline
• CAS No: 1056894-35-9
• MF: C₉H₇BrN₂
• MW: 223.069280862808
• CID: 1097657
• PubChem ID: 59393082
• Update Time: 2025-04-20

3-(bromomethyl)-Cinnoline Chemical and Physical Properties

Names and Identifiers

• 3-(bromomethyl)-Cinnoline
• SCHEMBL8161366
• DTXSID901313332
• 1056894-35-9
• 3-(bromomethyl)cinnoline

• Inchi： 1S/C9H7BrN2/c10-6-8-5-7-3-1-2-4-9(7)12-11-8/h1-5H,6H2
• InChI Key： CRMCIDADWOHJBR-UHFFFAOYSA-N
• SMILES： BrCC1=CC2C=CC=CC=2N=N1

Computed Properties

• Exact Mass: 221.97926g/mol
• Monoisotopic Mass: 221.97926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 25.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Cinnolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Cinnolines